2-Butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C29H33N5
• Molecular Weight: 451.6 g/mol
• IUPAC Name: 2-butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C29H33N5/c1-3-4-12-24-22(2)25(21-30)28-31-26-13-8-9-14-27(26)34(28)29(24)33-19-17-32(18-20-33)16-15-23-10-6-5-7-11-23/h5-11,13-14H,3-4,12,15-20H2,1-2H3
• InChI Key: ZFHIKNWOVUHUQF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)CCC5=CC=CC=C5

Description

2-Butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile is a complex organic compound that belongs to the class of benzimidazole derivatives. Benzimidazole compounds are known for their diverse pharmacological activities, including antimicrobial, anticancer, and antiviral properties .

Preparation Methods

The synthesis of 2-Butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile typically involves multi-step organic reactionsCommon reagents used in these reactions include o-phenylenediamine, formic acid, and various aldehydes . Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as controlling temperature, pH, and reaction time.

Chemical Reactions Analysis

2-Butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the substituents and reaction conditions.

Major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

2-Butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe to study biological processes and interactions.

Medicine: The compound is investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: It is used in the development of new materials and chemical processes.

Comparison with Similar Compounds

2-Butyl-3-methyl-1-[4-(2-phenylethyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile can be compared with other benzimidazole derivatives, such as:

Clemizole: An antihistaminic agent.

Omeprazole: An antiulcer drug.

Thiabendazole: An antihelmintic agent.

What sets this compound apart is its unique combination of substituents, which may confer distinct biological activities and chemical properties.